Cas no 2171905-18-1 (3-Ethyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde)

• Product Name: 3-Ethyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• CAS No: 2171905-18-1
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 5793683
• PubChem ID: 165778445
• Update Time: 2025-10-29

3-Ethyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1620536
• 3-ethyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• 2171905-18-1
• 3-Ethyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde

• Inchi： 1S/C6H10O3S/c1-2-6(3-7)4-10(8,9)5-6/h3H,2,4-5H2,1H3
• InChI Key： JXZFYSMZRRZTHF-UHFFFAOYSA-N
• SMILES： S1(CC(C=O)(CC)C1)(=O)=O

Computed Properties

• Exact Mass: 162.03506535g/mol
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-Ethyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde

Comprehensive Analysis of 3-Ethyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde (CAS No. 2171905-18-1)

3-Ethyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde (CAS No. 2171905-18-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The compound belongs to the class of sulfone derivatives, characterized by the presence of a thietane ring and an aldehyde functional group. Its molecular formula, C₇H₁₀O₃S, reflects its compact yet highly functionalized structure, making it a subject of interest for researchers in medicinal chemistry, material science, and organic synthesis.

One of the most intriguing aspects of 3-Ethyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde is its potential role in drug discovery. The sulfone moiety is known for its ability to modulate biological activity, and the aldehyde group offers a versatile handle for further chemical modifications. Recent studies have explored its utility as a building block for the synthesis of novel heterocyclic compounds, which are often pivotal in the development of pharmaceutical intermediates. This aligns with the growing demand for sustainable synthetic methodologies and green chemistry practices, topics that are currently trending in scientific communities.

In the realm of material science, CAS No. 2171905-18-1 has shown promise due to its potential to contribute to the development of advanced polymers and functional materials. The thietane ring can act as a cross-linking agent, enhancing the thermal and mechanical properties of polymeric materials. This is particularly relevant given the increasing focus on high-performance materials for applications in electronics, coatings, and adhesives. Researchers are also investigating its use in click chemistry reactions, which are highly efficient and selective, making them ideal for bioconjugation and nanomaterial fabrication.

The synthesis of 3-Ethyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde typically involves multi-step organic reactions, including oxidation and cyclization processes. Optimizing these synthetic routes is a key area of research, as it directly impacts the compound's yield and purity. Recent advancements in catalytic methods and flow chemistry have provided new avenues for improving the efficiency of its production. These developments are closely tied to the broader industry trends toward process intensification and cost-effective manufacturing.

From an analytical chemistry perspective, characterizing CAS No. 2171905-18-1 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and ensuring its suitability for further applications. The growing integration of machine learning and artificial intelligence in chemical analysis has also opened new possibilities for predicting the properties and behavior of such compounds, a topic that resonates with the current interest in digital transformation in the chemical industry.

In conclusion, 3-Ethyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde (CAS No. 2171905-18-1) represents a fascinating area of research with broad implications across multiple disciplines. Its unique structural features and versatile reactivity make it a valuable candidate for innovative applications in pharmaceuticals, materials, and beyond. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the ongoing quest for sustainable and high-performance chemical solutions.